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Cephalochromin: Chemical and Biological Profile

The following table summarizes the fundamental characteristics of cephalochromin as identified in the

literature:
Property Description
IUPAC Name 5,5',6,6',8,8'-Hexahydroxy-2,2'-dimethyl-2,2',3,3'-tetrahydro-4H,4'H-9,9'-

CAS Registry
Number

Molecular Formula

Average Mass

Source

Physical
Description

bibenzo[g]chromene-4,4"-dione [1]

25908-26-3 [1] [2] [3]

C2sH22010 [1] [2] [3]

518.474 g/mol [1]

Fungus Cosmospora vilior (also found in literature as Cosmopora vilior) [4] [5]

Orange amorphous powder [2]
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Documented Bioactivity and Mechanisms

Cephalochromin has shown promising antineoplastic activity across various cancer models. The

quantitative data from recent studies is summarized below:

Table 1: Cytotoxic Activity of Cephalochromin in Various Cell Models

Cell Line | Model Assay Key Findings (ICso) Citation
12 AML Cell Lines (e.g., HEL, MTT assay (72 ICso values ranged from 0.45 to
HL-60, Kasumi-1, MOLM-13, hours) >20 pM [4]
etc.)
Healthy Peripheral Blood MTT assay (72 ICso ranged from 3.7 to 8.8 pM,
Mononuclear Cells (PBMCs) hours) suggesting a potential therapeutic
window [4]
A549 Human Non-Small-Cell Growth-inhibitory ICso0 of 2.8 pM [5]
Lung Cancer Cells activity (48 hours)

The molecular mechanisms underlying this activity involve multiple pathways, as illustrated in the following

workflow:
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Based on the search results, the key documented mechanisms are:

¢ Induction of Apoptosis: Cephalochromin triggers programmed cell death through both intrinsic
(mitochondrial) and extrinsic pathways. This is evidenced by the cleavage of PARP1, activation of
caspases (-8, -9, and -3), and a progressive increase in the subG1 cell population [4] [5].

e Mitochondrial Disruption: Treatment leads to the loss of mitochondrial membrane potential and
generation of reactive oxygen species (ROS), which drives apoptosis [5].

e Cell Cycle Arrest: In lung cancer models, cephalochromin causes arrest at the GO/G1 phase by
down-regulating key cell cycle regulators like cyclin D1, cyclin E, Cdk2, and Cdk4 [5].

e Autophagy Induction: Cephalochromin is recognized as an autophagy inducer, shown by the
triggering of the autophagic marker LC3 Il and reduced levels of SQSTM1/p62 [4] [5].

e DNA Damage: Increased levels of yH2AX, a marker of DNA double-strand breaks, are observed
upon treatment [4].
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e Synergy with Venetoclax: A significant finding is its synergistic effect with the BCL-2 inhibitor
venetoclax, overcoming resistance in AML cell models (e.g., OCI-AML3). This synergy is potentially
mediated through the reduction of MCL-1 protein levels and the induction of autophagy [4].

Application Notes for Research

¢ Potential in Overcoming Drug Resistance: The synergy between cephalochromin and venetoclax
is highly relevant for translational research, especially in treating AML patients with acquired
resistance. Combining cephalochromin with established therapeutics could be a promising strategy
[4].

e Multi-Target Mechanism: Its ability to simultaneously induce DNA damage, disrupt mitochondria,
inhibit survival proteins (MCL-1, survivin), and induce autophagy suggests a multi-faceted mechanism
that may be effective against heterogeneous tumors [4] [5].

Seeking Extraction Protocols

The search results confirm cephalochromin's research potential but lack specific extraction and purification

details. To proceed with laboratory work, you may find these approaches helpful:

e Consult Specialized Literature: Perform a deeper literature search using scientific databases with
keywords like "Cosmospora vilior fermentation”, "cephalochromin isolation”, and
"natural product purification from fungi".

¢ Contact Suppliers: Companies like BOC Sciences and Adipogen Life Sciences, which list
cephalochromin, may provide technical data or purification guides [2].

e Adapt General Methods: While specific protocols are unavailable, general methods for extracting
bioactive compounds from fungi (involving steps like fermentation, solvent extraction, and
chromatographic purification) would be applicable [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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